Cas no 19375-26-9 (3-methylbutyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate)

• Product Name: 3-methylbutyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
• CAS No: 19375-26-9
• MF: C₁₈H₂₁NO₃S₂
• MW: 363.494242429733
• CID: 6360533
• PubChem ID: 5760139
• Update Time: 2025-11-02

3-methylbutyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• 3-methylbutyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
• 3-Thiazolidinepropanoic acid, 4-oxo-5-(phenylmethylene)-2-thioxo-, 3-methylbutyl ester
• AKOS000532187
• 3-METHYLBUTYL 3-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PROPANOATE
• F0207-0509
• 3-methylbutyl 3-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
• HMS592C05
• 19375-26-9
• (Z)-isopentyl 3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)propanoate

• Inchi： 1S/C18H21NO3S2/c1-13(2)9-11-22-16(20)8-10-19-17(21)15(24-18(19)23)12-14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3
• InChI Key： DYBNZUIJFAMPLJ-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC=C2)C(=O)N(CCC(OCCC(C)C)=O)C1=S

Computed Properties

• Exact Mass: 363.09628588g/mol
• Monoisotopic Mass: 363.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 486.6±55.0 °C(Predicted)
• pka: -2.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on 3-methylbutyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate

Comprehensive Guide to 3-methylbutyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate (CAS No. 19375-26-9)

3-methylbutyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate (CAS No. 19375-26-9) is a specialized organic compound with a unique molecular structure that has garnered attention in various research and industrial applications. This compound belongs to the class of thiazolidinone derivatives, which are known for their diverse biological activities and potential therapeutic applications. The compound's intricate structure, featuring a phenylmethylidene group and a sulfanylidene moiety, makes it a subject of interest in medicinal chemistry and material science.

The thiazolidinone core of this compound is particularly noteworthy due to its prevalence in pharmaceuticals and agrochemicals. Researchers have explored its potential as a bioactive scaffold, with studies suggesting applications in anti-inflammatory, antimicrobial, and anticancer agents. The presence of the 3-methylbutyl ester group enhances its lipophilicity, which can influence its pharmacokinetic properties, making it a candidate for drug delivery systems.

In recent years, the demand for thiazolidinone derivatives has surged, driven by their versatility in drug discovery. The 3-methylbutyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate has been investigated for its role in modulating enzymatic activity and interacting with biological targets. Its Z-configuration at the double bond adds a layer of stereochemical complexity, which can be crucial for its biological efficacy.

From a synthetic chemistry perspective, this compound offers opportunities for structure-activity relationship (SAR) studies. Chemists can modify the phenylmethylidene or sulfanylidene groups to fine-tune its properties, enabling the development of novel analogs with enhanced performance. Such modifications are often explored in the context of green chemistry, where sustainable synthesis methods are prioritized.

The compound's potential extends beyond pharmaceuticals. In material science, its conjugated system and electron-rich moieties make it a candidate for organic electronics, such as in the development of semiconducting materials or sensors. Researchers are also examining its use in catalysis, where its unique structure could facilitate novel reaction pathways.

Given the growing interest in personalized medicine and targeted therapies, compounds like 3-methylbutyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate are increasingly relevant. Its ability to interact with specific biological pathways aligns with the trend toward precision healthcare. Additionally, its multifunctional design makes it a valuable tool for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

For those seeking high-quality thiazolidinone derivatives, it is essential to source CAS No. 19375-26-9 from reputable suppliers to ensure purity and consistency. Proper handling and storage are critical to maintaining its stability, especially given its sensitivity to light and moisture. Researchers are encouraged to consult safety data sheets and adhere to best practices when working with this compound.

In summary, 3-methylbutyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate represents a fascinating area of study with broad implications for science and industry. Its unique properties and adaptability make it a compound worth watching in the evolving landscape of chemical innovation.